Cas no 62856-20-6 (Ethanone, 2-(4-bromophenyl)-1-(4-methylphenyl)-)

Ethanone, 2-(4-bromophenyl)-1-(4-methylphenyl)- structure
62856-20-6 structure
Product Name:Ethanone, 2-(4-bromophenyl)-1-(4-methylphenyl)-
CAS No:62856-20-6
MF:C15H13BrO
MW:289.167123556137
CID:429836
PubChem ID:43160846
Update Time:2025-04-19

Ethanone, 2-(4-bromophenyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-(4-bromophenyl)-1-(4-methylphenyl)-
    • 2-(4-bromophenyl)-1-(4-methylphenyl)ethanone
    • 2-(4-Bromophenyl)-1-p-tolylethanone
    • 2-(4-bromophenyl)-1-(p-tolyl)ethanone
    • BS-51921
    • SCHEMBL4464874
    • MFCD11210887
    • 62856-20-6
    • 2-(4-Bromophenyl)-1-(4-methylphenyl)ethan-1-one
    • 2-(4-bromo-phenyl)-1-p-tolyl-ethanone
    • E83935
    • DTXSID50655620
    • Inchi: 1S/C15H13BrO/c1-11-2-6-13(7-3-11)15(17)10-12-4-8-14(16)9-5-12/h2-9H,10H2,1H3
    • InChI Key: SFAFJUWUWHVTQS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 288.01499
  • Monoisotopic Mass: 288.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Ethanone, 2-(4-bromophenyl)-1-(4-methylphenyl)- Pricemore >>

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